Cas no 129411-63-8 (p-Nitrophenyl b-D-Cellopentaoside)

p-Nitrophenyl b-D-Cellopentaoside structure
129411-63-8 structure
Product Name:p-Nitrophenyl b-D-Cellopentaoside
CAS No:129411-63-8
MF:C36H55NO28
MW:949.811814546585
CID:102984
PubChem ID:5067795
Update Time:2025-04-18

p-Nitrophenyl b-D-Cellopentaoside Chemical and Physical Properties

Names and Identifiers

    • p-Nitrophenyl β-D-Cellopentaoside
    • P-NITROPHENYL BETA-D-CELLOPENTAOSIDE
    • (4-Nitrophenyl)-β-D-cellopentaoside
    • 4-Nitrophenyl β-D-cellopentaoside
    • P-NITROPHENYL B-D-CELLOPENTAOSIDE
    • p-Nitrophenyl β-D-Ce
    • 4)-O-b-D-glucopyranosyl-(1&reg
    • p-Nitrophenyl -D-Cellopentaoside
    • 4-Nitrophenylb-D-cellopentaoside
    • 4-NITROPHENYL BETA-D-CELLOPENTAOSIDE
    • 4-Nitrophenyl O-beta-D-glucopyranosyl-(1→4-nitrophenyl O-β-D-Glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-4)-β-D-glucopyranoside
    • 4-Nitrophenyl O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-beta-D-glucopyranoside
    • 4-Nitrophenyl b-D-cellopentaoside
    • 129411-63-8
    • FT-0672856
    • 66068-38-0
    • beta-D-Glucopyranoside, 4-nitrophenyl O-beta-D-glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-
    • AKOS030241428
    • 2-[6-[6-[6-[4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • FT-0604797
    • p-Nitrophenyl-alpha-D-maltopentaoside
    • (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6R)-6-{[(2R,3S,4R,5R,6R)-6-{[(2R,3S,4R,5R,6R)-6-{[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy}-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]ox
    • 4-Nitrophenyl-alpha-D-maltopentaoside
    • 2-{[6-({6-[(6-{[4,5-DIHYDROXY-2-(HYDROXYMETHYL)-6-(4-NITROPHENOXY)OXAN-3-YL]OXY}-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL)OXY]-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL}OXY)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
    • p-Nitrophenyl b-D-Cellopentaoside
    • MDL: MFCD00133735
    • Inchi: 1S/C36H55NO28/c38-5-12-17(43)18(44)23(49)33(57-12)62-29-14(7-40)59-35(25(51)20(29)46)64-31-16(9-42)61-36(27(53)22(31)48)65-30-15(8-41)60-34(26(52)21(30)47)63-28-13(6-39)58-32(24(50)19(28)45)56-11-3-1-10(2-4-11)37(54)55/h1-4,12-36,38-53H,5-9H2
    • InChI Key: YXGBAQKCCMQLGH-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O)O)O)C1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 949.29100
  • Monoisotopic Mass: 949.29106010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 16
  • Complexity: 1480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 25
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -9
  • Topological Polar Surface Area: 462Ų

Experimental Properties

  • Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >300°C dec.
  • Boiling Point: 1259.3±65.0 °C at 760 mmHg
  • Flash Point: 715.4±34.3 °C
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • Stability/Shelf Life: Freezer
  • PSA: 461.80000
  • LogP: -9.40650
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

p-Nitrophenyl b-D-Cellopentaoside Security Information

p-Nitrophenyl b-D-Cellopentaoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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